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Diallyl Oxalate: Key Identifiers & Physical
Properties

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Diallyl oxalate

Cat. No.: S1929053

Property Value

CAS Number 615-99-6 [1]

Molecular Formula CsH1004 [2] [1]
Molecular Weight 170.16 g/mol [1]
Boiling Point 85-86 °C at 3 mmHg [1]
Density 1.1582 g/cm3 [1]

Experimental Workflow for Determining Solubility

In the absence of published data, determining the solubility of diallyl oxalate would require experimental

measurement. The diagram below outlines a standard methodological workflow you can follow.
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This general protocol for solubility determination involves:

¢ Solvent Selection: Choose a range of pharmaceutically or industrially relevant solvents. A standard
series would include water (to establish hydrophobicity), alcohols like methanol and ethanol, other
esters, and non-polar solvents like hexane [3].

e Saturation: Add an excess amount of diallyl oxalate to each solvent.

e Equilibration: Agitate the mixtures in a constant temperature water bath until equilibrium is reached,
which may take 24-48 hours.

¢ Analysis: Withdraw a filtered sample of the saturated solution. The concentration of diallyl oxalate
can be determined using various analytical techniques. High-Performance Liquid Chromatography
(HPLC) is often the most suitable method for accurate quantification of organic compounds [4].
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Synthesis and Safety

Diallyl oxalate is synthesized as an ester of oxalic acid. One referenced method involves the esterification

reaction, consistent with common practices for preparing dialkyl oxalates [5] [1].

While a complete safety data sheet (SDS) was not located, the available hazard statements (R36/37/38)
indicate it may cause irritation to the eyes, respiratory system, and skin [1]. You must handle this compound

with appropriate personal protective equipment (PPE) in a well-ventilated laboratory fume hood.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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